Cas no 775572-31-1 (1-benzyl-4-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid, Mixture of diastereomers)

• Product Name: 1-benzyl-4-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid, Mixture of diastereomers
• CAS No: 775572-31-1
• CID: 4658858
• PubChem ID: 45075165
• Update Time: 2025-05-22

1-benzyl-4-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-4-TERT-BUTOXYCARBONYLAMINO-PYRROLIDINE-3-CARBOXYLIC ACID, Mixture of diastereomers
• 1-benzyl-4-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid, Mixture of diastereomers

Additional information on 1-benzyl-4-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid, Mixture of diastereomers

Compound CAS No 775572-31-1: 1-Benzyl-4-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic Acid, Mixture of Diastereomers

The compound with CAS number 775572-31-1, known as 1-benzyl-4-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which includes a pyrrolidine ring substituted with a benzyl group, a tert-butoxycarbonyl (Boc) protecting group, and a carboxylic acid moiety. The presence of diastereomers in this compound adds another layer of complexity, making it an interesting subject for stereochemical studies.

The molecular formula of this compound is C₂₀H₃₀N₂O₄, and its molecular weight is approximately 386.44 g/mol. The structure of the molecule is characterized by a five-membered pyrrolidine ring, which serves as the central framework. The benzyl group attached at position 1 introduces aromaticity and potential for further functionalization. The Boc group at position 4 acts as a protecting group for the amino functionality, which is crucial during synthetic processes to prevent unwanted side reactions. The carboxylic acid group at position 3 provides acidic properties and can participate in various chemical reactions, such as esterification or amidation.

This compound has been extensively studied in recent years due to its potential applications in drug design and development. The presence of diastereomers highlights the importance of stereochemistry in determining the biological activity of the compound. Researchers have explored the synthesis, characterization, and biological evaluation of this compound, with particular emphasis on its role as a building block in medicinal chemistry.

In terms of synthesis, the compound can be prepared through a variety of methods, including condensation reactions, ring-closing metathesis, and peptide coupling techniques. The choice of synthetic pathway depends on the desired stereochemistry and purity of the product. Recent advancements in asymmetric catalysis have enabled the selective formation of specific diastereomers, which is critical for optimizing the pharmacokinetic properties of the compound.

The biological activity of this compound has been investigated in several studies. It has been reported to exhibit moderate inhibitory activity against certain enzymes, making it a potential candidate for drug development. Additionally, the compound has been used as a precursor for more complex molecules with enhanced bioactivity. Its versatility as an intermediate in organic synthesis underscores its importance in modern medicinal chemistry.

In conclusion, CAS No 775572-31-1, or 1-benzyl-4-{(tert-butoxy)carbonylamino}pyrrolidine-3-carboxylic acid, stands out as a valuable molecule in organic chemistry due to its unique structure and promising applications. Ongoing research continues to explore its potential in drug discovery and development, with a focus on optimizing its stereochemical properties and enhancing its bioavailability.